BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Quantification of (+)-
Norgestrel in Human Plasma using UFLC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Norgestrel

Cat. No.: B1679924

Introduction

(+)-Norgestrel, the biologically active component of norgestrel, is a synthetic progestin widely
used in oral contraceptives. Accurate and sensitive quantification of (+)-norgestrel in human
plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic
drug monitoring. This application note details a robust and sensitive Ultra-Fast Liquid
Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS) method for the determination of
(+)-norgestrel in human plasma. The described protocol utilizes a straightforward liquid-liquid
extraction (LLE) procedure for sample preparation and offers high throughput with a short run
time.

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol describes the extraction of (+)-Norgestrel and the internal standard (IS),
levonorgestrel-d6, from human plasma.[1][2][3]

e Materials:
o Human plasma (collected in K2EDTA or K3EDTA tubes)[1]
o (+)-Norgestrel reference standard

o Levonorgestrel-d6 (Internal Standard, 1S)
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o Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Ammonium acetate

o Tertiary butyl methyl ether (tBME)

o Extraction buffer (pH 10.0, adjusted with ammonia)[1]

o Reconstitution solution (Methanol-Acetonitrile-Ammonium Acetate (2 mM) (40:40:20,
vIvIv))[1]

o Polypropylene tubes
o Vortex mixer
o Centrifuge

o Nitrogen evaporator

Procedure:
o Thaw frozen plasma samples at room temperature and vortex to ensure homogeneity.[4]
o Pipette 400 pL of plasma into a polypropylene tube.

o Add 50 puL of the internal standard working solution (levonorgestrel-d6) and vortex for 5
seconds.[1]

o Add 300 puL of extraction buffer and vortex for 60 seconds.[1]
o Add 2.5 mL of tBME and vortex for 10 minutes, with brief interruptions every minute.[1][4]
o Centrifuge the samples to separate the organic and aqueous layers.

o Transfer approximately 2.1 mL of the upper organic layer (supernatant) to a clean tube.[1]

[4]
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o Evaporate the supernatant to dryness under a stream of nitrogen at 40 + 5°C.[1][4]

o Reconstitute the dried residue with 150 pL of reconstitution solution and vortex for 1

minute.[4]
o Transfer the reconstituted sample to an autosampler vial for UFLC-MS/MS analysis.

Workflow for Sample Preparation
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[1. Plasma Sample (400 pL)]

[2. Add Internal Standard (50 pL)]

Vortex

[3. Add Extraction Buffer (300 uL)] [4. Add tBME (2.5 mL)]
Vortex (10 min)
5. Centrifuge

[6. Transfer Supernatant (2.1 mL)]

[ 7. Evaporate to Dryness]

[8. Reconstitute (150 pL)]

[ 9. Inject into UFLC-MS/MS ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantification of (+)-Norgestrel in
Human Plasma using UFLC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679924#norgestrel-quantification-in-plasma-using-
uflc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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